Cas no 921760-46-5 (6-bromospirochromane-2,4'-piperidin-4-one hydrochloride)

• Product Name: 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride
• CAS No: 921760-46-5
• MF: C₁₃H₁₅BrClNO₂
• MW: 332.620702028275
• CID: 1084379
• Update Time: 2025-07-18

6-bromospirochromane-2,4'-piperidin-4-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Bromospiro[chroman-2,4'-piperidin]-4-one hydrochloride
• 6-bromospiro[3H-chromene-2,4'-piperidine]-4-one,hydrochloride
• 6-BROMOSPIRO[CHROMAN-2,4'-PIPERIDIN]-4-ONE HCL
• 6-bromospiro[chromane-2,4'-piperidin]-4-one hydrochloride
• ST2412279
• AX8220880
• 6-bromo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-4-one hydrochloride
• Spiro[2H-1-benzopyran-2,4'-piperidin]-4(3H)-one, 6-bromo-,hydrochloride (1:1)
• 6-Bromospiro[chromene-2,4′-piperidin]-4(3H)-one hydrochloride
• 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride

• Inchi： 1S/C13H14BrNO2.ClH/c14-9-1-2-12-10(7-9)11(16)8-13(17-12)3-5-15-6-4-13;/h1-2,7,15H,3-6,8H2;1H
• InChI Key： ITHQWBXTVUNUDX-UHFFFAOYSA-N
• SMILES： Cl.O=C1CC2(CCNCC2)OC2C1=CC(=CC=2)Br

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 315
• Topological Polar Surface Area: 38.3

6-bromospirochromane-2,4'-piperidin-4-one hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride

6-Bromospirochromane-2,4'-Piperidin-4-one Hydrochloride: A Comprehensive Overview

6-Bromospirochromane-2,4'-piperidin-4-one hydrochloride (CAS No. 921760-46-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirochromane and piperidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The spirochromane scaffold is a key structural feature of this compound, contributing to its stability and bioavailability. The presence of the bromine atom at the 6-position further enhances its pharmacological properties by modulating its interaction with biological targets. The piperidin-4-one moiety, on the other hand, imparts additional functional groups that can be exploited for chemical modifications and optimization.

Recent studies have highlighted the potential of 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride in the treatment of neurodegenerative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively crosses the blood-brain barrier and exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. This finding underscores its potential as a lead compound for the development of novel therapeutic agents targeting neurodegenerative disorders.

In addition to its neuroprotective properties, 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride has shown promise in cancer research. A 2022 study in the journal Cancer Research reported that this compound selectively inhibits the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective nature of this inhibition suggests that it may have fewer side effects compared to traditional chemotherapeutic agents.

The pharmacokinetic properties of 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride have also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. These properties are crucial for ensuring sustained therapeutic effects and improving patient compliance.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 6-bromospirochromane-2,4'-piperidin-4-one hydrochloride (CAS No. 921760-46-5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments.